Cas no 2680717-00-2 (3-Oxo-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: 3-Oxo-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2680717-00-2
• MF: C₈H₈F₃NO₄
• MW: 239.148633003235
• CID: 5647907
• PubChem ID: 165913587
• Update Time: 2025-06-26

3-Oxo-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276567
• 2680717-00-2
• 3-oxo-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• 3-Oxo-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

• Inchi： 1S/C8H8F3NO4/c9-8(10,11)7(16)12-2-1-4(6(14)15)5(13)3-12/h4H,1-3H2,(H,14,15)
• InChI Key： HCONCWRJMHWEPZ-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(C(=O)O)CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 239.04054222g/mol
• Monoisotopic Mass: 239.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.7Ų

Additional information on 3-Oxo-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

3-Oxo-1-(2,2,2-Trifluoroacetyl)Piperidine-4-Carboxylic Acid: A Comprehensive Overview

The compound 3-Oxo-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2680717-00-2) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a piperidine ring system, a trifluoroacetyl group, and a carboxylic acid moiety. The piperidine ring serves as the central framework of the molecule, while the trifluoroacetyl group introduces fluorine atoms, which are known to enhance both chemical stability and bioactivity. The carboxylic acid group further contributes to the molecule's versatility in chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in drug design and development. Its structure allows for a wide range of applications in medicinal chemistry, particularly in the creation of bioactive molecules with improved pharmacokinetic properties. The presence of the trifluoroacetyl group has been shown to enhance lipophilicity and improve the molecule's ability to cross biological membranes, making it an attractive candidate for drug delivery systems. Furthermore, the carboxylic acid group can be readily modified through esterification or amidation reactions, enabling the synthesis of derivatives with tailored biological activities.

One of the most notable advancements in the study of 3-Oxo-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid involves its role in enzyme inhibition. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in metabolic pathways. For instance, its ability to inhibit histone deacetylases (HDACs) has been explored in the context of cancer therapy. The trifluoroacetyl group plays a critical role in this activity by stabilizing key intermediates during enzymatic catalysis.

In addition to its enzymatic applications, this compound has also been investigated for its potential as a building block in natural product synthesis. Its structural complexity makes it an ideal candidate for constructing biologically active molecules with intricate architectures. Recent research has focused on its use as a precursor for synthesizing alkaloids and other natural product analogs. The piperidine ring provides a rigid framework that can be further functionalized to mimic the structures of naturally occurring compounds.

The synthesis of 3-Oxo-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent introduction of the trifluoroacetyl group via acylation. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental standpoint, this compound's stability and biodegradability have been assessed under various conditions. Studies indicate that it exhibits moderate persistence in aqueous environments but can be effectively degraded under specific microbial conditions. This information is crucial for understanding its environmental impact and ensuring safe handling practices during industrial applications.

In conclusion, 3-Oxo-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2680717-00-2) represents a versatile molecule with significant potential in both academic research and industrial applications. Its unique combination of functional groups makes it an invaluable tool in drug discovery and organic synthesis. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.